Cas no 1564658-91-8 (1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)-)

• Product Name: 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)-
• CAS No: 1564658-91-8
• MF: C₅H₈ClN₃O₃S
• MW: 225.653318405151
• CID: 5562754
• Update Time: 2025-06-09

1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)-

• Inchi： 1S/C5H8ClN3O3S/c1-12-3-2-4-7-5(9-8-4)13(6,10)11/h2-3H2,1H3,(H,7,8,9)
• InChI Key： QZRFWWZEYUGTPT-UHFFFAOYSA-N
• SMILES： N1C(S(Cl)(=O)=O)=NC(CCOC)=N1

Additional information on 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)-

1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)- (CAS No. 1564658-91-8): A Comprehensive Overview

The compound 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)-, identified by its CAS number 1564658-91-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The unique structural motif of this compound, featuring a triazole ring integrated with a sulfonyl chloride group and an ethyl ether side chain, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the exploration of novel scaffolds has been pivotal in the quest for more effective and targeted therapeutic agents. The 1H-1,2,4-Triazole core is well-documented for its biological activity, particularly in the modulation of enzyme inhibition and receptor binding. The presence of a sulfonyl chloride moiety enhances the reactivity of the molecule, facilitating further functionalization and derivatization. This characteristic is particularly advantageous in the synthesis of complex molecules where selective modifications are required.

The ethyl ether substituent at the 3-position of the triazole ring adds an additional layer of complexity to the compound's behavior. This side chain not only influences the electronic properties of the molecule but also impacts its solubility and metabolic stability. Such features are critical considerations in drug design, as they can significantly affect the pharmacokinetic profile of a candidate compound. Recent studies have highlighted the importance of optimizing these structural elements to achieve desired pharmacological outcomes.

One of the most compelling aspects of 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)- is its potential as a building block for more sophisticated drug candidates. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic areas, including oncology and infectious diseases. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The sulfonyl chloride group serves as a reactive handle for further derivatization, allowing chemists to fine-tune the properties of their compounds.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the triazole ring through cyclocondensation reactions and subsequent introduction of the sulfonyl chloride functionality via chlorosulfonation followed by methoxyethylation. These synthetic routes underscore the compound's significance as a versatile intermediate in pharmaceutical research.

From a computational chemistry perspective, the molecular structure of 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)- has been extensively studied to understand its interactions with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify key pharmacophores within the molecule. These insights have guided experimental efforts aimed at optimizing lead compounds for clinical development.

The pharmacological profile of derivatives derived from this scaffold has been extensively investigated in preclinical studies. These investigations have revealed intriguing biological activities that warrant further exploration. For example, certain derivatives have demonstrated potent antiviral effects against RNA viruses by inhibiting critical viral enzymes. Additionally, preclinical data suggest that these compounds may exhibit anti-inflammatory properties through modulation of cytokine production pathways.

The potential applications extend beyond traditional therapeutic areas into emerging fields such as regenerative medicine and neurology. The unique structural features of this compound make it an attractive candidate for designing molecules that can interact with complex biological systems. By fine-tuning its chemical properties through structural modifications, researchers aim to develop novel treatments for neurological disorders where targeted delivery and controlled release are paramount.

In conclusion, 1H-1,2,4-Triazole-5-sulfonyl chloride, 3-(2-methoxyethyl)- (CAS No. 1564658-91-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at forefronts of medicinal chemistry innovation for years to come.